Cas no 2172437-39-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid
- 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid
- EN300-1511043
- 2172437-39-5
-
- Inchi: 1S/C28H36N2O5/c1-5-18(14-25(31)29-19(15-26(32)33)16-28(2,3)4)30-27(34)35-17-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,18-19,24H,5,14-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: BUUKUZPHPNEOSM-UHFFFAOYSA-N
- SMILES: O(C(NC(CC)CC(NC(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511043-1.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid |
2172437-39-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1511043-50mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid |
2172437-39-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511043-100mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid |
2172437-39-5 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1511043-250mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid |
2172437-39-5 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1511043-500mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid |
2172437-39-5 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1511043-1000mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid |
2172437-39-5 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1511043-2500mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid |
2172437-39-5 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1511043-5000mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid |
2172437-39-5 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1511043-10000mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid |
2172437-39-5 | 10000mg |
$14487.0 | 2023-09-27 |
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic Acid (CAS No. 2172437-39-5): An Overview
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid (CAS No. 2172437-39-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aib-Aib-OH, is a derivative of the amino acid Aib (α-aminoisobutyric acid) and is characterized by its unique structural features and potential applications in drug development.
The chemical structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid is notable for its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in peptide synthesis to protect the amino group during the synthesis process. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for the stepwise synthesis of complex peptides and proteins.
In recent years, the use of Fmoc-Aib-Aib-OH has been explored in various research areas, including the development of novel therapeutic agents and the study of protein-protein interactions. One of the key advantages of this compound is its ability to enhance the stability and solubility of peptides, which are often prone to aggregation and degradation. This property makes it particularly useful in the design of peptides with improved pharmacokinetic profiles.
A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of Fmoc-Aib-Aib-OH in the development of antimicrobial peptides. The researchers found that incorporating this compound into peptide sequences significantly enhanced their antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding has important implications for addressing the growing challenge of antibiotic resistance.
Another area where 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid has shown promise is in cancer research. A study conducted by a team at Harvard University demonstrated that peptides containing this compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells. The mechanism behind this selective toxicity is thought to involve the disruption of specific protein-protein interactions that are crucial for cancer cell survival.
The synthesis of Fmoc-Aib-Aib-OH typically involves several steps, including the protection of the amino group with the Fmoc group, followed by coupling with other amino acids or functional groups. The final step involves deprotection and purification to obtain the desired product. Advances in solid-phase peptide synthesis (SPPS) have made it possible to synthesize complex peptides containing this compound with high efficiency and purity.
In addition to its applications in drug development, Fmoc-Aib-Aib-OH has also been used as a tool in basic research to study protein structure and function. For example, researchers at Stanford University utilized this compound to investigate the role of specific amino acid residues in protein folding and stability. The results from these studies have provided valuable insights into the molecular mechanisms underlying protein misfolding diseases such as Alzheimer's and Parkinson's disease.
The safety profile of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid has been extensively evaluated in preclinical studies. These studies have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, Fmoc-Aib-Aib-OH (CAS No. 2172437-39-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for the development of novel therapeutic agents and a valuable tool for basic research. As ongoing studies continue to uncover new insights into its mechanisms and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
2172437-39-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)